Ethyl 6-chloro-4-(2-fluoro-4-iodoanilino)nicotinate

• Molecular Formula: C14H11ClFIN2O2
• Molecular Weight: 420.60 g/mol
• IUPAC Name: ethyl 6-chloro-4-(2-fluoro-4-iodoanilino)pyridine-3-carboxylate
• InChI: InChI=1S/C14H11ClFIN2O2/c1-2-21-14(20)9-7-18-13(15)6-12(9)19-11-4-3-8(17)5-10(11)16/h3-7H,2H2,1H3,(H,18,19)
• InChI Key: DHNNQFFUJSLMRN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(C=C1NC2=C(C=C(C=C2)I)F)Cl

Description

Ethyl 6-chloro-4-(2-fluoro-4-iodoanilino)nicotinate is a useful research compound. Its molecular formula is C14H11ClFIN2O2 and its molecular weight is 420.60 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethyl 6-chloro-4-(2-fluoro-4-iodoanilino)nicotinate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 6-chloro-4-(2-fluoro-4-iodoanilino)nicotinate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Ethyl 4,6-dichloronicotinate (18.60 g, 84.40 mmol) and 2-fluoro-4-iodoaniline (20.0 g, 84.40 mmol) were dissolved in EtOH (80 mL), to which was added conc. HCl (6 drops). This mixture was heated, in an oil bath at 90° C., for 24 h. The solvent was evaporated under reduced pressure. The residue was partitioned between water (100 mL) and EtOAc (400 mL). The organic layer was washed sequentially with saturated NaHCO3 and saturated NaCl, dried over MgSO4, filtered, and concentrated in vacuo. The residue was purified on SiO2 using flash chromatography (eluent:5-10% EtOAc/Hexanes) to afford ethyl 6-chloro-4-(2-fluoro-4-iodoanilino)nicotinate as an off white solid (22.0 g, 62%). 1H NMR [(CD3)2SO, 400 MHz] δ 9.62 (s, 1H), 8.69 (s, 1H), 7.82 (dd, J=9.9, 1.9 Hz, 1H), 7.61-7.66 (m, 1H), 7.33 (t, J=8.5 Hz, 1H), 6.67 (d, J=1.8 Hz, 1H), 4.37 (q, J=7.1 Hz, 2H), 1.35 (t, J=7.1 Hz, 3H). Anal. Calcd for C14H11ClFIN2O2: C, 39.98; H, 2.64; N, 6.66. Found: C, 40.4; H, 2.38; N, 6.59.

Synthesis routes and methods II

Procedure details

Ethyl 4,6-dichloronicotinate [prepared according to the literature procedure of J. Chem. Soc. 5163 (1963)] (4.00 g, 18.2 mmol) and 2-fluoro-4-iodoaniline (4.30 g, 18.2 mmol) were dissolved in EtOH (80 mL), to which was added conc. HCl (6 drops). This mixture was heated, in an oil bath at 90° C., for 15 h. The solution was allowed to cool, then refrigerated whereupon the desired product crystallised out of solution as fine needles. The product was isolated by filtration and washed with 10% Et2O/hexanes to give ethyl 6-chloro-4-(2-fluoro-4-iodoanilino)nicotinate as white needles (3.79 g, 50%), m.p. (EtOAc/n-hexane) 162-164° C. 1H NMR [(CD3)2SO, 400 MHz] δ 9.62 (s, 1H), 8.69 (s, 1H), 7.82 (dd, J=9.9, 1.9 Hz, 1H), 7.61-7.66 (m, 1H), 7.33 (t, J=8.5 Hz, 1H), 6.67 (d, J=1.8 Hz, 1H), 4.37 (q, J=7.1 Hz, 2H), 1.35 (t, J=7.1 Hz, 3H). Anal. Calcd for C14H11ClFIN2O2: C, 40.0; H, 2.6; N, 6.7. Found: C, 40.3; H, 2.2; N, 6.7.

Synthesis routes and methods III

Procedure details